Cas no 2101200-75-1 (1-(4-fluorobenzyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-(4-fluorobenzyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde
• CAS No: 2101200-75-1
• MF: C₁₂H₈F₄N₂O
• MW: 272.198336601257
• CID: 5222736
• Update Time: 2025-05-24

1-(4-fluorobenzyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorobenzyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde
• 1H-Pyrazole-5-carboxaldehyde, 1-[(4-fluorophenyl)methyl]-3-(trifluoromethyl)-

• Inchi： 1S/C12H8F4N2O/c13-9-3-1-8(2-4-9)6-18-10(7-19)5-11(17-18)12(14,15)16/h1-5,7H,6H2
• InChI Key： NRTJCDQMLQERKR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)C(C=O)=CC(C(F)(F)F)=N1

Additional information on 1-(4-fluorobenzyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde

1-(4-Fluorobenzyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde

1-(4-Fluorobenzyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde is a highly specialized organic compound with the CAS number 2101200-75-1. This compound belongs to the class of pyrazole derivatives, which have garnered significant attention in recent years due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyrazole ring system substituted with a trifluoromethyl group at position 3 and a 4-fluorobenzyl group at position 1, along with an aldehyde functional group at position 5. These substituents confer unique electronic and steric properties, making it a valuable molecule for various research and industrial applications.

The synthesis of 1-(4-fluorobenzyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde typically involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling, Stille coupling, or other cross-coupling techniques. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of pyrazole derivatives, including this compound. Researchers have explored the use of transition metal catalysts, such as palladium or nickel complexes, to facilitate these reactions under mild conditions. These developments have significantly improved the yield and purity of the final product, making it more accessible for downstream applications.

One of the most promising areas of application for 1-(4-fluorobenzyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde is in drug discovery. Pyrazole derivatives are known for their ability to modulate various biological targets, including kinases, proteases, and ion channels. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Its trifluoromethyl group contributes to enhanced lipophilicity and metabolic stability, while the 4-fluorobenzyl substituent enhances its ability to interact with specific protein pockets. These properties make it a strong candidate for further preclinical testing.

In addition to its pharmaceutical potential, 1-(4-fluorobenzyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde has also found applications in agrochemicals. The aldehyde functional group at position 5 allows for further functionalization, enabling the creation of bioactive molecules with insecticidal or fungicidal properties. Recent research has focused on optimizing the stereochemistry and regioselectivity of these derivatives to improve their efficacy while minimizing environmental impact. This compound serves as a valuable scaffold for developing next-generation pesticides that are both effective and environmentally friendly.

The electronic properties of 1-(4-fluorobenzyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde also make it an interesting candidate for materials science applications. Its conjugated system and electron-withdrawing groups enable it to participate in π–π interactions, which are crucial for constructing advanced materials such as organic semiconductors or light-emitting diodes (LEDs). Recent studies have explored the use of this compound as a building block for self-assembled monolayers (SAMs) and supramolecular assemblies. These materials exhibit unique optical and electronic properties, opening up new possibilities in nanotechnology and optoelectronics.

From a structural perspective, 1-(4-fluorobenzyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde exhibits a high degree of molecular complexity due to its diverse substituents. The trifluoromethyl group at position 3 introduces significant electron withdrawal effects, which influence the reactivity and stability of the molecule. The 4-fluorobenzyl group at position 1 provides additional steric bulk and electronic modulation, enhancing its compatibility with various biological targets. The aldehyde group at position 5 serves as a reactive site for further chemical modifications, enabling researchers to tailor its properties for specific applications.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of 1-(4-fluorobenzyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde. Quantum mechanical calculations have revealed that the compound exhibits distinct electronic transitions in its UV-vis spectrum, which are influenced by the electron-withdrawing groups on the pyrazole ring. These findings have been corroborated by experimental studies using techniques such as cyclic voltammetry (CV) and electrochemical impedance spectroscopy (EIS). Such detailed characterization is essential for understanding its behavior in different chemical environments.

The versatility of 1-(4-fluorobenzyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde extends to its potential use in diagnostic tools and sensors. Its ability to form stable complexes with metal ions has been leveraged in developing colorimetric sensors for detecting heavy metals in aqueous solutions. Recent research has demonstrated that this compound can selectively bind to mercury(II) ions (Hg²⁺), leading to a visible color change that can be easily monitored using UV-vis spectroscopy. This application highlights its utility in environmental monitoring and public health initiatives.

In conclusion, 1-(4-fluorobenzyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde is a multifaceted organic compound with immense potential across various scientific domains. Its unique structure enables it to serve as a versatile building block for drug discovery, agrochemical development, materials science, and diagnostic tools. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing modern chemistry and technology.